17-(Cyclopropylmethyl)morphinan-6-one

• CAS RN: 112246-80-7
• Molecular Formula: C20H25NO
• Molecular Weight: 295.4 g/mol
• IUPAC Name: (1S,9R,10R)-17-(cyclopropylmethyl)-17-azatetracyclo[7.5.3.01,10.02,7]heptadeca-2,4,6-trien-13-one
• InChI: InChI=1S/C20H25NO/c22-16-7-8-18-19-11-15-3-1-2-4-17(15)20(18,12-16)9-10-21(19)13-14-5-6-14/h1-4,14,18-19H,5-13H2/t18-,19+,20+/m0/s1
• InChI Key: IKVDDEJTDBWEJX-XUVXKRRUSA-N
• Isomeric SMILES: C1CC(=O)C[C@@]23[C@@H]1[C@@H](CC4=CC=CC=C42)N(CC3)CC5CC5
• SMILES: C1CC1CN2CCC34CC(=O)CCC3C2CC5=CC=CC=C45
• synonyms: cPrMMO; N-cyclopropylmethylmorphinan-6-one

Description

17-(Cyclopropylmethyl)morphinan-6-one, also known as N-cyclopropylmethyl-6-desoxymorphine, is a synthetic opioid drug that has been of interest in scientific research due to its potential therapeutic applications. It belongs to the class of morphinan derivatives and has a chemical structure similar to that of morphine.

Mechanism of Action

The mechanism of action of 17-(Cyclopropylmethyl)morphinan-6-one involves binding to the mu opioid receptor in the brain and spinal cord. This leads to the activation of the G-protein signaling pathway and the subsequent inhibition of neurotransmitter release, resulting in pain relief and other effects.
Biochemical and Physiological Effects:
In addition to its analgesic effects, 17-(Cyclopropylmethyl)morphinan-6-one has been shown to have other biochemical and physiological effects. It can cause sedation, respiratory depression, and gastrointestinal effects, similar to other opioids. However, it has also been suggested that this compound may have a lower potential for abuse and addiction compared to other opioids, due to its unique chemical structure.

Advantages and Limitations for Lab Experiments

One advantage of using 17-(Cyclopropylmethyl)morphinan-6-one in lab experiments is its potential as a safer alternative to other opioids, due to its lower risk of respiratory depression and other side effects. However, one limitation is that it is a synthetic compound and may not accurately mimic the effects of natural opioids in the body.

Future Directions

There are several future directions for research on 17-(Cyclopropylmethyl)morphinan-6-one. One area of interest is its potential as a treatment for opioid addiction, as it has been shown to reduce the craving for opioids and prevent withdrawal symptoms. Additionally, further studies are needed to determine the safety and efficacy of this compound for the treatment of pain and other conditions.

Synthesis Methods

The synthesis of 17-(Cyclopropylmethyl)morphinan-6-one involves several steps, including the reduction of the corresponding ketone, the protection of the hydroxyl group, and the final deprotection to yield the desired product. The process can be carried out using various reagents and conditions, depending on the specific requirements of the experiment.

Scientific Research Applications

17-(Cyclopropylmethyl)morphinan-6-one has been studied extensively for its potential therapeutic applications in the treatment of pain and addiction. It has been shown to have analgesic properties similar to those of morphine, but with a lower risk of respiratory depression and other side effects. Additionally, it has been suggested that this compound may be useful in the treatment of opioid addiction, as it can reduce the craving for opioids and prevent withdrawal symptoms.